Cas no 106778-41-0 (5-(Pyridin-3-yl)pent-2-en-4-ynenitrile)
106778-41-0 structure
Product Name:5-(Pyridin-3-yl)pent-2-en-4-ynenitrile
CAS No:106778-41-0
MF:C10H6N2
MW:154.168041706085
CID:2624276
PubChem ID:71334461
Update Time:2025-04-21
5-(Pyridin-3-yl)pent-2-en-4-ynenitrile Chemical and Physical Properties
Names and Identifiers
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- DTXSID60762576
- 106778-41-0
- 5-(Pyridin-3-yl)pent-2-en-4-ynenitrile
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- Inchi: 1S/C10H6N2/c11-7-3-1-2-5-10-6-4-8-12-9-10/h1,3-4,6,8-9H
- InChI Key: XXZXTOLVKXZKSZ-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C#CC=CC#N)C=1
Computed Properties
- Exact Mass: 154.053098200Da
- Monoisotopic Mass: 154.053098200Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68000
- LogP: 1.51288
5-(Pyridin-3-yl)pent-2-en-4-ynenitrile Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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